Cas no 93859-44-0 (Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]-)

• Product Name: Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]-
• CAS No: 93859-44-0
• MF: C₂₃H₂₇N₃
• MW: 345.480585336685
• CID: 804212
• PubChem ID: 3022743
• Update Time: 2025-04-19

Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]-
• 2-[(4-aminophenyl)methyl]-4-[(4-amino-3-propan-2-ylphenyl)methyl]aniline
• 4-[(4-amino-3-isopropylphenyl)methyl]-2-[(4-aminophenyl)methyl]aniline
• 56L2W3FGD5
• Benzenamine, 4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]-
• EINECS 299-382-1
• 93859-44-0
• DTXSID20239815
• NS00039710
• 4-((4-Amino-3-isopropylphenyl)methyl)-2-((4-aminophenyl)methyl)aniline
• 4-[[4-Amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]benzenamine

• Inchi： 1S/C23H27N3/c1-15(2)21-14-18(6-10-23(21)26)11-17-5-9-22(25)19(13-17)12-16-3-7-20(24)8-4-16/h3-10,13-15H,11-12,24-26H2,1-2H3
• InChI Key： BANSAJUOKAVMNK-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C=C1C(C)C)CC1C=CC(=C(CC2C=CC(=CC=2)N)C=1)N

Computed Properties

• Exact Mass: 345.22
• Monoisotopic Mass: 345.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 557°C at 760 mmHg
• Flash Point: 320.3°C
• Refractive Index: 1.653